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Compound of Interest

Compound Name: 4-lodobenzoic acid

Cat. No.: B057085

Essential Safety and Handling Guide for 4-
lodobenzoic Acid

For researchers, scientists, and professionals in drug development, the safe handling of
chemical compounds is paramount. This guide provides essential, immediate safety and
logistical information for the handling of 4-lodobenzoic acid, including detailed operational and
disposal plans.

Chemical Identity:

Name: 4-lodobenzoic acid

Synonyms: p-lodobenzoic acid, lodobenzene-4-carboxylic acid

CAS Number: 619-58-9[1]

Molecular Formula: C7Hs102[2]

Molecular Weight: 248.02 g/mol [2]

Hazard Identification and Classification

4-lodobenzoic acid is classified as a hazardous chemical and requires careful handling to
avoid adverse health effects.[1]
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Primary Hazards:[2]

e Causes skin irritation.[1][2][3]

o Causes serious eye irritation.[1][2][3]
o May cause respiratory irritation.[1][3]

Signal Word: Warning[1][3]

Hazard Category Classification
Skin Corrosion/Irritation Category 2[1]
Serious Eye Damage/Eye Irritation Category 2[1]
Specific target organ toxicity (single exposure) Category 3 (Respiratory system)[1]

Personal Protective Equipment (PPE)

The following personal protective equipment is mandatory when handling 4-lodobenzoic acid
to minimize exposure and ensure personal safety.
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Protection Type

Required PPE

Specifications & Rationale

Eye and Face Protection

Chemical safety goggles or a
face shield.[4]

Must conform to OSHA's eye
and face protection regulations
in 29 CFR 1910.133 or
European Standard EN166 to
protect against splashes and
dust.[5]

Skin Protection

Chemical-resistant gloves
(e.g., Nitrile rubber, Butyl
rubber) and a lab coat or

protective clothing.[4][5]

Prevents direct skin contact,
which can cause irritation.[5]
Contaminated clothing should
be removed and washed

before reuse.[5]

Respiratory Protection

A NIOSH or European
Standard EN 149 approved
respirator (e.g., N95 dust
mask) is necessary when
ventilation is inadequate or

when handling large quantities.

[5]

Protects against inhalation of
dust, which may cause

respiratory tract irritation.[5]

Operational Plan for Handling 4-lodobenzoic Acid

A systematic approach to handling 4-lodobenzoic acid is crucial for maintaining a safe

laboratory environment.

1. Preparation and Engineering Controls:

o Work in a well-ventilated area, such as a chemical fume hood.[5]

o Ensure that an eyewash station and safety shower are readily accessible.[6]

o Keep the container tightly closed when not in use.[1][5]

o Store in a cool, dry place away from incompatible materials like strong oxidizing agents and

strong bases.[1][5]
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2. Handling Procedures:

e Wash hands thoroughly after handling.[3][5]

e Avoid breathing dust.[1]

e Avoid contact with skin and eyes.[1][5]

» Do not ingest. If swallowed, seek immediate medical assistance.[1]
3. First Aid Measures:

o Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes,
occasionally lifting the upper and lower eyelids. Get medical attention immediately.[5]

o Skin Contact: Flush skin with plenty of soap and water for at least 15 minutes while removing
contaminated clothing and shoes. Get medical attention.[5]

 Inhalation: Remove from exposure to fresh air immediately. If not breathing, give artificial
respiration. If breathing is difficult, give oxygen. Get medical aid.[5]

 Ingestion: If the victim is conscious and alert, give 2-4 cupfuls of milk or water. Get medical
aid immediately.[5]

Disposal Plan

Proper disposal of 4-lodobenzoic acid and its containers is essential to prevent environmental
contamination.

o Chemical Disposal: Dispose of contents and container in accordance with local, regional,
and national regulations. Do not let this chemical enter the environment.[1]

o Contaminated Materials: Any materials that have come into contact with 4-lodobenzoic
acid, such as gloves, filter paper, or paper towels, should be treated as hazardous waste
and disposed of accordingly. Place these materials in a suitable, labeled container for
disposal.
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Emergency Spill Response

In the event of a spill, follow these steps to ensure a safe and effective cleanup.

Immediate Actions

Evacuate the immediate area

l

Alert colleagues and supervisor

l

Don appropriate PPE

Containme% & Cleanup

Contain the spill

l

Sweep up the solid material

l

Place in a suitable, labeled container for disposal

Final Steps

Decontaminate the spill area

Dispose of waste according to regulations

l

Report the incident

© 2025 BenchChem. All rights reserved. 5/7 Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b057085?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Safety Operating Guide

Check Availability & Pricing

Click to download full resolution via product page

Caption: Workflow for handling a 4-lodobenzoic acid spill.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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